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Compound of Interest

Compound Name: 4-Cyclohexyl-2-methyl-2-butanol

Cat. No.: B1590949 Get Quote

For researchers and professionals in drug development and chemical synthesis, the efficient

and safe production of target molecules is paramount. This guide provides a comparative

analysis of the primary synthesis routes for 4-Cyclohexyl-2-methyl-2-butanol, a valuable

fragrance ingredient also known as Coranol. The comparison covers a commercially viable

two-step process, a classical but less favorable organometallic route, and a plausible Grignard

reaction-based alternative.

At a Glance: Comparison of Synthesis Routes
The following table summarizes the key quantitative and qualitative aspects of the different

synthesis pathways for 4-Cyclohexyl-2-methyl-2-butanol.
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Parameter
Route 1: Styrene &
Isopropanol

Route 2: 3-
Cyclohexylpropano
ic Acid Derivative

Route 3: Grignard
Reagent & Ketone

Starting Materials Styrene, Isopropanol

3-

Cyclohexylpropanoic

Acid

1-Bromo-2-

cyclohexylethane,

Acetone

Key Reagents

Hydrogen,

Heterogeneous

Catalyst (e.g., Pt/TiO₂)

Thionyl Chloride,

Methyllithium
Magnesium, Acetone

Number of Steps 2 2 2

Reported Yield >85% (for step 1)[1]
Not specified, but

likely moderate to high

~72% (estimated from

similar reactions)[2]

Economic Viability

High (uses

inexpensive

commodity chemicals)

[1][3]

Low (expensive and

hazardous reagents)

[1][3]

Moderate

Safety Concerns
High temperature and

pressure

Use of highly reactive

and hazardous

methyllithium[1][3]

Handling of pyrophoric

Grignard reagents

Scalability
Suitable for industrial

scale[1][3]

Not recommended for

large-scale

production[1][3]

Feasible for laboratory

and pilot scale

Visualizing the Synthetic Pathways
The following diagrams illustrate the logical flow of each synthesis route.
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Route 1: Styrene & Isopropanol

Route 2: 3-Cyclohexylpropanoic Acid

Route 3: Grignard Reaction

Styrene + Isopropanol 2-Methyl-4-phenyl-2-butanol
High Temp.

4-Cyclohexyl-2-methyl-2-butanol
H₂, Catalyst

3-Cyclohexylpropanoic Acid 3-Cyclohexylpropanoyl Chloride
SOCl₂

4-Cyclohexyl-2-methyl-2-butanol
CH₃Li

1-Bromo-2-cyclohexylethane 2-Cyclohexylethylmagnesium BromideMg, Ether 4-Cyclohexyl-2-methyl-2-butanol

1. Acetone
2. H₃O⁺

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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